Cas no 39117-68-5 (1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro-)

• Product Name: 1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro-
• CAS No: 39117-68-5
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 297322
• PubChem ID: 617798
• Update Time: 2025-04-19

1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,4,6-trimethyl-4'-nitro-
• 1-Mesityl-4-nitrobenzene
• 2,4,6-Trimethyl-4'-nitrobiphenyl
• 246TRIMETHYL4NITROBIPHENYL
• 2,4,6-Trimethyl-4'-nitro-1,1'-biphenyl #
• 1,1'-Biphenyl, 2,4,6-trimethyl-4'-nitro-
• SCHEMBL21274904
• 4-Nitro-2',4',6'-trimethylbiphenyl
• HPUGSEVZDVNPQI-UHFFFAOYSA-N
• 2,4,6-Trimethyl-4'-nitro-1,1'-biphenyl
• 39117-68-5

• Inchi： 1S/C15H15NO2/c1-10-8-11(2)15(12(3)9-10)13-4-6-14(7-5-13)16(17)18/h4-9H,1-3H3
• InChI Key： HPUGSEVZDVNPQI-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C(C)=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 241.11
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų